![molecular formula C14H21N3O B7629445 (3-Methylpiperidin-1-yl)-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-7-yl)methanone](/img/structure/B7629445.png)
(3-Methylpiperidin-1-yl)-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-7-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-Methylpiperidin-1-yl)-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-7-yl)methanone, also known as MPHP-2201, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It is a potent agonist of the CB1 and CB2 receptors, which are found in the endocannabinoid system. The endocannabinoid system is responsible for regulating various physiological functions such as appetite, pain sensation, mood, and immune response. MPHP-2201 has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
(3-Methylpiperidin-1-yl)-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-7-yl)methanone acts as a potent agonist of the CB1 and CB2 receptors in the endocannabinoid system. The CB1 receptor is primarily located in the brain and is responsible for regulating various physiological functions such as appetite, pain sensation, and mood. The CB2 receptor is primarily located in the immune system and is responsible for regulating immune response and inflammation. By binding to these receptors, this compound can modulate various physiological functions and provide therapeutic benefits.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce pain sensation, inflammation, and anxiety. It has also been shown to modulate the immune response and provide neuroprotective effects. Additionally, this compound has been shown to have anti-tumor effects and can induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3-Methylpiperidin-1-yl)-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-7-yl)methanone in lab experiments is its potency and selectivity towards the CB1 and CB2 receptors. This makes it an ideal tool for studying the endocannabinoid system and its potential therapeutic applications. However, one of the limitations of using this compound in lab experiments is its potential for abuse and addiction, which can complicate the interpretation of results.
Future Directions
There are several future directions for research on (3-Methylpiperidin-1-yl)-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-7-yl)methanone. One potential direction is to study its potential in treating neurological disorders such as epilepsy, Parkinson's disease, and multiple sclerosis. Another potential direction is to study its potential in treating cancer, as it has been shown to have anti-tumor effects. Additionally, further research is needed to understand the long-term effects of this compound and its potential for abuse and addiction.
Synthesis Methods
The synthesis of (3-Methylpiperidin-1-yl)-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-7-yl)methanone involves the reaction of 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-7-carboxylic acid with 3-methylpiperidin-1-ylmagnesium bromide, followed by the addition of methanone. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain high yields of the desired product.
Scientific Research Applications
(3-Methylpiperidin-1-yl)-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-7-yl)methanone has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anxiolytic effects. It has also been studied for its potential in treating neurological disorders such as epilepsy, Parkinson's disease, and multiple sclerosis. This compound has also been studied for its potential in treating cancer, as it has been shown to have anti-tumor effects.
Properties
IUPAC Name |
(3-methylpiperidin-1-yl)-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-7-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O/c1-11-3-2-5-16(9-11)14(18)12-4-6-17-10-15-8-13(17)7-12/h8,10-12H,2-7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZROCHHQBSUPNDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)C2CCN3C=NC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.